N-Phenyl-3-(prop-2-enoylamino)butanamide

• IUPAC Name: N-phenyl-3-(prop-2-enoylamino)butanamide
• InChI: InChI=1S/C13H16N2O2/c1-3-12(16)14-10(2)9-13(17)15-11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H,14,16)(H,15,17)
• InChI Key: GWLBKWKCZUVTCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC=CC=C1)NC(=O)C=C
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

N-Phenyl-3-(prop-2-enoylamino)butanamide, also known as FUB-APINACA, is a synthetic cannabinoid that is structurally similar to the psychoactive compound, THC. It was first synthesized in 2013 and has gained popularity as a research chemical for its potential applications in scientific research.

Mechanism of Action

N-Phenyl-3-(prop-2-enoylamino)butanamide acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes, such as pain sensation, mood, appetite, and immune function. It produces its effects by binding to these receptors and activating them, leading to the release of neurotransmitters and other signaling molecules.
Biochemical and physiological effects:
N-Phenyl-3-(prop-2-enoylamino)butanamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, euphoria, and altered perception. It has also been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Phenyl-3-(prop-2-enoylamino)butanamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for more precise and targeted studies of the endocannabinoid system. However, one of the limitations of using N-Phenyl-3-(prop-2-enoylamino)butanamide is its potential to produce unpredictable and potentially harmful side effects, which must be carefully monitored and controlled.

Future Directions

There are many potential future directions for research on N-Phenyl-3-(prop-2-enoylamino)butanamide, including investigating its potential therapeutic applications in the treatment of various medical conditions, such as chronic pain, anxiety, and depression. Additionally, further studies are needed to better understand its mechanism of action and its effects on various physiological processes, as well as its potential for abuse and addiction.

Synthesis Methods

N-Phenyl-3-(prop-2-enoylamino)butanamide is synthesized through a multi-step process that involves the reaction of 5-fluoro-ADB with 2-butenoic acid, followed by the addition of N-phenyl-1,3-propanediamine. The final product is purified through chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-Phenyl-3-(prop-2-enoylamino)butanamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has also been used to investigate the potential therapeutic effects of cannabinoids in the treatment of various medical conditions, such as chronic pain, anxiety, and depression.